Cas no 50885-01-3 (2-Amino-3-fluorobutyric acid)

• Product Name: 2-Amino-3-fluorobutyric acid
• CAS No: 50885-01-3
• MF: C₄H₈FNO₂
• MW: 121.110224723816
• CID: 383945
• PubChem ID: 317835
• Update Time: 2025-05-21

2-Amino-3-fluorobutyric acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-3-fluoro-
• 2-amino-3-fluorobutanoic acid
• 2-Amino-3-fluorobutyric acid
• 2-azanyl-3-fluoranyl-butanoic acid
• 3-fluoro-2-amino-butyric acid
• Butanoic acid,2-amino-3-fluoro
• DL-2-Amino-3-fluor-buttersaeure
• PC1076D
• Butanoic acid, 2-amino-3-fluoro-
• 50885-01-3
• DTXSID40312235
• EN300-717913
• HT2E3BH52S
• 2-amino-3-fluoro-butanoic acid
• SCHEMBL955274
• AKOS006230447
• NSC-251686
• CS-0272279
• 2-AMINO-3-FLUOROBUTANOICACID
• NSC-251812
• MFCD00077450
• FT-0611059
• C4H8FNO2
• NSC251686
• NSC251812
• A828328
• DB-020393
• DTXCID40263359

• MDL： MFCD00077450
• Inchi： 1S/C4H8FNO2/c1-2(5)3(6)4(7)8/h2-3H,6H2,1H3,(H,7,8)
• InChI Key： HJVQOHDATXHIJL-UHFFFAOYSA-N
• SMILES： FC(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 121.05400
• Monoisotopic Mass: 121.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.222
• Melting Point: 186-187
• Boiling Point: 248.3 °C at 760 mmHg
• Flash Point: 104 °C
• Refractive Index: 1.433
• PSA: 63.32000
• LogP: 0.45660

2-Amino-3-fluorobutyric acid Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-fluorobutyric acid

2-Amino-3-Fluorobutyric Acid: A Comprehensive Overview

2-Amino-3-fluorobutyric acid, also known by its CAS number CAS No. 50885-01-3, is a fluorinated amino acid that has garnered significant attention in the fields of biochemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the second carbon and a fluorine atom at the third carbon of a four-carbon chain. The presence of fluorine introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-amino-3-fluorobutyric acid as a building block in the synthesis of bioactive compounds. Its ability to participate in peptide bond formation has made it a valuable precursor in peptide synthesis. Researchers have explored its use in creating novel peptides with enhanced stability and bioavailability, which could pave the way for new drug delivery systems. For instance, a study published in Nature Communications demonstrated that incorporating fluorinated amino acids like this compound into peptide sequences can significantly improve their resistance to enzymatic degradation.

The synthesis of CAS No. 50885-01-3 involves a multi-step process that typically begins with the fluorination of a suitable precursor. One common approach is the use of electrophilic fluorination agents under controlled conditions to introduce the fluorine atom at the desired position. This method ensures high selectivity and yields, making it suitable for large-scale production. Additionally, advancements in catalytic methods have further optimized the synthesis process, reducing costs and improving efficiency.

In terms of applications, 2-amino-3-fluorobutyric acid has shown promise in several areas. In the pharmaceutical industry, it is being investigated as a potential component in vaccines and therapeutic agents due to its immunogenic properties. Fluorinated amino acids are known to enhance the immune response by modulating antigen presentation pathways, which could lead to more effective vaccines against infectious diseases.

Beyond medicine, this compound has also found applications in agricultural biotechnology. Studies have shown that incorporating fluorinated amino acids into plant-based diets can improve nutrient absorption and overall growth rates in livestock. This has significant implications for sustainable agriculture, as it could reduce the need for synthetic growth promoters and enhance food security.

The toxicity profile of CAS No. 50885-01-3 has been extensively studied to ensure its safe use in various applications. According to recent research published in Toxicological Sciences, acute and chronic toxicity studies indicate that this compound exhibits low toxicity when administered at recommended doses. However, further long-term studies are needed to fully understand its potential effects on human health and the environment.

In conclusion, 2-amino-3-fluorobutyric acid, or CAS No. 50885-01-3, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in future scientific endeavors. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.